BENGHE Foundational & Exploratory

Check Availability & Pricing

Introduction: The Significance of 1,1,1-
Trimethoxy-2-methylpropane

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: 1,1,1-Trimethoxy-2-methylpropane

Cat. No.: B1345135

1,1,1-Trimethoxy-2-methylpropane, also known as trimethyl orthoisobutyrate, belongs to the
orthoester class of organic compounds.[1] Orthoesters are characterized by a central carbon
atom bonded to three alkoxy groups, a functional group that imparts unique reactivity.[2][3][4]
These compounds are not merely chemical curiosities; they are versatile reagents and
intermediates in advanced organic synthesis.[5][6]

In the context of pharmaceutical and chemical development, 1,1,1-trimethoxy-2-
methylpropane serves as a valuable precursor and a protecting group for carboxylic acids,
offering stability in basic conditions and straightforward deprotection under mild acidic
conditions.[6] Its utility is also being explored in the formation of polyorthoesters, a class of
biodegradable polymers used in drug delivery systems for controlled release applications.[7][8]

A precise understanding of its physical properties is paramount for its practical application. The
boiling point dictates purification strategies (e.g., distillation) and safe handling conditions, while
density is crucial for accurate volumetric measurements in reaction setups and for calculating
molar concentrations.

Core Physicochemical Properties

The reported values for the boiling point and density of 1,1,1-trimethoxy-2-methylpropane
exhibit some variation across different sources. This is not uncommon for chemical data and
can be attributed to differences in experimental conditions, atmospheric pressure during
measurement, and sample purity. A summary of the available data is presented below.
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Property Reported Value Source
Boiling Point 135-137 °C Guidechem[5]
Benchchem, Chemdad,
130-135 °C
HANGZHOU TIANYE[6][9][10]
Density 0.88 g/mL Guidechem[5]

Benchchem, ChemWhat,
0.93 g/cm?3 Chemdad, HANGZHOU
TIANYE[1][6][9][10]

0.96 g/cm?3 JIGS Chemical Limited[11]

Molecular Formula C7H1603 PubChem, Guidechem][5][12]
Molecular Weight 148.20 g/mol PubChem[12]

Appearance Clear, colorless liquid Guidechem, JIGS Chemical

Limited[5][11]

Note: g/mL is equivalent to g/cm3.

The variance in these values underscores the importance of in-house verification. The following
sections detail robust, self-validating protocols for determining these properties with high
fidelity.

Experimental Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the
surrounding atmospheric pressure. For a compound like 1,1,1-trimethoxy-2-methylpropane,
which is stable and has a boiling point well below decomposition temperatures, the
atmospheric distillation method is both accurate and reliable.

Causality in Experimental Design

The choice of atmospheric distillation is predicated on the compound's known thermal stability.
A vacuum distillation would be employed for high-boiling or heat-sensitive compounds to lower
the boiling temperature and prevent degradation. The use of boiling chips or a magnetic stirrer
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is critical to prevent "bumping"—the sudden, violent boiling of a superheated liquid—which

ensures a smooth and controlled distillation, leading to an accurate temperature plateau

reading. The thermometer placement is the most critical aspect; its bulb must be positioned just

below the side arm of the distillation head to accurately measure the temperature of the vapor

that is in thermal equilibrium with the boiling liquid.

Step-by-Step Protocol for Boiling Point Determination

Apparatus Setup: Assemble a simple distillation apparatus using a round-bottom flask, a
three-way distillation head (Claisen adapter), a thermometer with the appropriate range, a
condenser, and a receiving flask. Ensure all glassware is clean and dry.

Sample Preparation: Place approximately 10-15 mL of 1,1,1-trimethoxy-2-methylpropane
into the round-bottom flask. Add 2-3 boiling chips or a magnetic stir bar.

Thermometer Placement: Position the thermometer in the distillation head so that the top of
the mercury or sensor bulb is level with the bottom of the side-arm leading to the condenser.

Heating: Begin gently heating the flask using a heating mantle. If using a stir bar, ensure
stirring is active.

Observation: Observe the temperature as the liquid heats. The temperature will rise and then
stabilize as the liquid begins to boil and the vapor phase moves into the distillation head.

Data Recording: Record the temperature at which a steady condensation rate is observed in
the condenser and the temperature reading remains constant. This stable temperature is the
boiling point. It is advisable to record the atmospheric pressure at the time of the experiment.

Safety Precautions: 1,1,1-Trimethoxy-2-methylpropane is a flammable liquid.[12] Perform
the distillation in a well-ventilated fume hood, away from open flames or sparks. Wear
appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab
coat.

Workflow Visualization
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Caption: Workflow for Boiling Point Determination.
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Experimental Determination of Density

Density is an intrinsic property defined as mass per unit volume. Its determination requires
precise measurements of both parameters. For a liquid, this is most commonly and accurately
achieved using a pycnometer or, for a more rapid but slightly less precise measurement, a
calibrated micropipette and analytical balance.

Causality in Experimental Design

A pycnometer (specific gravity bottle) is the preferred instrument for high-accuracy density
determination. Its design, featuring a ground-glass stopper with a fine capillary, ensures that a
highly reproducible volume of liquid is measured at a specific temperature. Temperature control
is critical because the volume of a liquid (and thus its density) changes with temperature.
Performing the measurement in a temperature-controlled water bath minimizes this variable.
The meticulous process of weighing the empty, filled, and recalibrated (with water) pycnometer
allows for the cancellation of systematic errors and provides a density value relative to a well-
known standard (water).

Step-by-Step Protocol for Density Determination using a
Pychometer

Preparation: Thoroughly clean and dry a pycnometer of a known volume (e.g., 10 mL).

o Mass of Empty Pycnometer: Weigh the empty, dry pycnometer with its stopper on an
analytical balance. Record this mass (ma).

 Filling: Fill the pycnometer with 1,1,1-trimethoxy-2-methylpropane. Insert the stopper,
allowing excess liquid to exit through the capillary. This ensures the volume is precisely that
of the pycnometer.

o Temperature Equilibration: Place the filled pycnometer in a constant-temperature water bath
(e.g., 20°C or 25°C) for at least 20 minutes to allow the liquid to reach thermal equilibrium.

e Final Volume Adjustment: Check that the liquid level is at the top of the capillary. Remove
any excess liquid from the outside of the pycnometer with a lint-free cloth.

o Mass of Filled Pycnometer: Weigh the filled pycnometer. Record this mass (mz).
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o Calibration with Water: Repeat steps 1-6 using deionized water. Record the mass of the
pycnometer filled with water (ms).

e Calculation:

o

Mass of the sample = m2 - mz

Mass of water = ms - ma

[¢]

[e]

Volume of the pycnometer (V) = (ms - m1) / p_water (where p_water is the known density
of water at the experimental temperature).

[¢]

Density of the sample (p_sample) = (mz2-m1) /V

Workflow Visualization
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Caption: Workflow for Density Determination using a Pycnometer.

Conclusion

The accurate determination of the boiling point and density of 1,1,1-trimethoxy-2-
methylpropane is fundamental to its effective and safe use in research and development.
While literature values provide a necessary starting point, the slight discrepancies highlight the
need for rigorous, in-house verification using standardized protocols. The methodologies
detailed in this guide are designed to be self-validating, providing a framework for generating
reliable and reproducible data. By understanding the causality behind each experimental step,
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scientists can ensure the integrity of their physical property measurements, which in turn
underpins the success of subsequent synthetic applications and formulation development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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